Cas no 432037-41-7 (Chloromethyl 5-{[(tert-butoxy)carbonyl]amino}pentanoate)

Chloromethyl 5-{[(tert-butoxy)carbonyl]amino}pentanoate structure

432037-41-7 structure

Product Name:Chloromethyl 5-{[(tert-butoxy)carbonyl]amino}pentanoate

CAS No:432037-41-7

MF:C₁₁H₂₀ClNO₄

MW:265.73380279541

CID:5262332

Update Time:2023-03-16

Chloromethyl 5-{[(tert-butoxy)carbonyl]amino}pentanoate Chemical and Physical Properties

Names and Identifiers

- Chloromethyl 5-{[(tert-butoxy)carbonyl]amino}pentanoate
- Inchi： 1S/C11H20ClNO4/c1-11(2,3)17-10(15)13-7-5-4-6-9(14)16-8-12/h4-8H2,1-3H3,(H,13,15)
- InChI Key： CMLUPQWHCHSRSO-UHFFFAOYSA-N
- SMILES： C(OCCl)(=O)CCCCNC(OC(C)(C)C)=O

Chloromethyl 5-{[(tert-butoxy)carbonyl]amino}pentanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Key Organics Ltd	MS-21685-1G	Chloromethyl 5-{[(tert-butoxy)carbonyl]amino}pentanoate	432037-41-7	>95%	1g	£2004.00	2025-02-09
Enamine	EN300-386558-0.05g	chloromethyl 5-{[(tert-butoxy)carbonyl]amino}pentanoate	432037-41-7	95%	0.05g	$912.0	2024-06-05
Enamine	EN300-386558-0.1g	chloromethyl 5-{[(tert-butoxy)carbonyl]amino}pentanoate	432037-41-7	95%	0.1g	$956.0	2024-06-05
Enamine	EN300-386558-0.25g	chloromethyl 5-{[(tert-butoxy)carbonyl]amino}pentanoate	432037-41-7	95%	0.25g	$999.0	2024-06-05
Enamine	EN300-386558-0.5g	chloromethyl 5-{[(tert-butoxy)carbonyl]amino}pentanoate	432037-41-7	95%	0.5g	$1043.0	2024-06-05
Enamine	EN300-386558-1.0g	chloromethyl 5-{[(tert-butoxy)carbonyl]amino}pentanoate	432037-41-7	95%	1.0g	$1086.0	2024-06-05
Enamine	EN300-386558-2.5g	chloromethyl 5-{[(tert-butoxy)carbonyl]amino}pentanoate	432037-41-7	95%	2.5g	$2127.0	2024-06-05
Enamine	EN300-386558-5.0g	chloromethyl 5-{[(tert-butoxy)carbonyl]amino}pentanoate	432037-41-7	95%	5.0g	$3147.0	2024-06-05
Enamine	EN300-386558-10.0g	chloromethyl 5-{[(tert-butoxy)carbonyl]amino}pentanoate	432037-41-7	95%	10.0g	$4667.0	2024-06-05

Chloromethyl 5-{[(tert-butoxy)carbonyl]amino}pentanoate Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

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